Cas no 1007873-67-7 (2-methyl-5-3-(trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-methyl-5-3-(trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic acid
• CAS No: 1007873-67-7
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 2151561
• PubChem ID: 66929116
• Update Time: 2025-10-29

2-methyl-5-3-(trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-trifluoromethylphenyl)oxazole-4-carboxylic acid
• NDFZHVTZGZRQMP-UHFFFAOYSA-N
• 5-(3-trifluoromethyl-phenyl)-2-methyl-oxazole-4-carboxylic acid
• 2-methyl-5-(3-trifluoromethyl-phenyl)-oxazole-4-carboxylic acid
• 2-methyl-5-3-(trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C12H8F3NO3/c1-6-16-9(11(17)18)10(19-6)7-3-2-4-8(5-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： NDFZHVTZGZRQMP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=C(C(=O)O)N=C(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-methyl-5-3-(trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic acid

2-Methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic Acid: Properties, Applications, and Market Insights

2-Methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid (CAS No. 1007873-67-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This oxazole derivative features a trifluoromethylphenyl substituent, which enhances its bioactivity and stability, making it valuable for drug discovery and material science applications.

The molecular structure of 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid combines an oxazole ring with a carboxylic acid functional group, offering unique reactivity. Researchers are increasingly interested in this compound due to its potential as a building block for small molecule drugs, particularly in targeting inflammatory pathways and metabolic disorders. The presence of the trifluoromethyl group improves its pharmacokinetic properties, a feature highly sought after in modern drug design.

In recent years, oxazole-based compounds have gained attention in the pharmaceutical industry, with 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid being no exception. Its structural motifs align with current trends in fragment-based drug discovery (FBDD), where researchers utilize small molecular fragments to develop lead compounds. The compound's hydrogen bond donor/acceptor capabilities make it particularly useful for protein-ligand interactions studies.

The synthesis of 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced purification techniques such as preparative HPLC are often employed to achieve high purity levels (>98%), which is crucial for research applications. Analytical characterization includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structure and purity.

Beyond pharmaceuticals, this compound shows promise in agrochemical research, particularly in developing novel crop protection agents. The oxazole scaffold has demonstrated activity against various plant pathogens, and the trifluoromethyl group enhances both activity and environmental stability. This dual potential in human health and agricultural applications makes it a compound of growing commercial interest.

The market for 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid is expanding, driven by increasing R&D investments in precision medicine and sustainable agriculture. Custom synthesis services and catalog suppliers are seeing rising demand for this compound, particularly from biotech startups and academic research institutions. Current pricing reflects its status as a research-grade chemical, with costs varying based on purity and quantity requirements.

Storage and handling of 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid require standard laboratory precautions. The compound should be kept in airtight containers at controlled temperatures to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling, following general laboratory safety protocols.

Future research directions for this compound include exploring its potential in cancer therapeutics and neurological disorders. The combination of its oxazole core and trifluoromethyl group makes it particularly interesting for blood-brain barrier penetration studies. Additionally, modifications to its structure may yield derivatives with improved target selectivity and metabolic stability.

For researchers considering 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid for their projects, several key questions often arise: What are the optimal solubility conditions for this compound? How does its stability profile compare to similar oxazole derivatives? What synthetic routes offer the best yield and purity? Addressing these questions can help maximize the compound's utility in various applications.

The growing importance of fluorinated compounds in medicinal chemistry has significantly increased interest in 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid. Its unique combination of hydrogen bonding capacity and lipophilicity makes it particularly valuable for structure-activity relationship (SAR) studies. As research continues, this compound may serve as a key intermediate in developing next-generation therapeutic agents.

In conclusion, 2-methyl-5-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxylic acid (CAS No. 1007873-67-7) represents an important chemical building block with diverse applications in drug discovery and agrochemical development. Its unique structural features and growing commercial availability position it as a valuable tool for researchers across multiple disciplines. As the demand for specialty chemicals continues to rise, this compound is likely to see increased utilization in both academic and industrial settings.